Cas no 877648-09-4 (N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide)

• Product Name: N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide
• CAS No: 877648-09-4
• MF: C₂₄H₂₉N₃O₅S
• MW: 471.569164991379
• CID: 6599968
• PubChem ID: 16032076
• Update Time: 2025-10-05

N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide
• N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dimethoxybenzenesulfonamide
• Benzenesulfonamide, N-[2-(2-furanyl)-2-(4-phenyl-1-piperazinyl)ethyl]-3,4-dimethoxy-
• 877648-09-4
• HMS1903G02
• NCGC00136109-01
• CCG-92520
• AKOS021664360
• N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dimethoxybenzene-1-sulfonamide
• F2504-0564
• CHEMBL1727276
• G856-4929
• N-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)-3,4-dimethoxybenzenesulfonamide
• SR-01000913283
• AKOS002055495
• SR-01000913283-1

• Inchi： 1S/C24H29N3O5S/c1-30-23-11-10-20(17-24(23)31-2)33(28,29)25-18-21(22-9-6-16-32-22)27-14-12-26(13-15-27)19-7-4-3-5-8-19/h3-11,16-17,21,25H,12-15,18H2,1-2H3
• InChI Key： BFEIUUCIEORVLU-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=CO2)N2CCN(C3=CC=CC=C3)CC2)(=O)=O)=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 471.18279221g/mol
• Monoisotopic Mass: 471.18279221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 92.6Ų

Additional information on N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide

Recent Advances in the Study of N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide (CAS: 877648-09-4)

In recent years, the compound N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide (CAS: 877648-09-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The compound's molecular structure, which includes a furan ring, a phenylpiperazine moiety, and a dimethoxybenzene sulfonamide group, suggests a multifaceted mechanism of action that could be leveraged for drug development.

Recent studies have focused on elucidating the pharmacological properties of this compound, particularly its interactions with biological targets such as G-protein-coupled receptors (GPCRs) and ion channels. Preliminary findings indicate that N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide exhibits moderate affinity for serotonin and dopamine receptors, which could have implications for the treatment of neurological disorders. Additionally, its sulfonamide group has been hypothesized to confer inhibitory effects on certain enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development.

One of the key challenges in the study of this compound has been its synthesis and purification. Recent advancements in synthetic chemistry have enabled more efficient production of N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide, with improved yields and purity. These methodological improvements have facilitated more rigorous in vitro and in vivo testing, providing a clearer understanding of its pharmacokinetic and pharmacodynamic profiles.

In vitro studies have demonstrated that the compound exhibits good stability under physiological conditions, with a half-life that supports its potential as a therapeutic agent. Furthermore, animal models have shown that it can cross the blood-brain barrier, a critical factor for its application in central nervous system (CNS) disorders. However, further research is needed to assess its safety profile and potential side effects, particularly with long-term administration.

The potential applications of N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide extend beyond neurological and inflammatory disorders. Recent exploratory studies have suggested its utility in oncology, where it has shown preliminary efficacy in inhibiting the proliferation of certain cancer cell lines. These findings, though preliminary, highlight the compound's versatility and warrant further investigation into its mechanisms of action in different disease contexts.

In conclusion, N-2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl-3,4-dimethoxybenzene-1-sulfonamide represents a promising candidate for drug development, with potential applications across multiple therapeutic areas. Continued research into its pharmacological properties, synthetic optimization, and safety profile will be essential to fully realize its therapeutic potential. The compound's unique structural features and multifaceted biological activity make it a valuable subject of study in the ongoing quest for novel and effective medicinal agents.